Cas no 2060046-60-6 (ethyl 1-(4-methylpyridin-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 1-(4-methylpyridin-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2060046-60-6
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD30499441
• CID: 5183391
• PubChem ID: 125453403
• Update Time: 2025-07-25

ethyl 1-(4-methylpyridin-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(4-methyl-2-pyridinyl)-, ethyl ester
• ethyl 1-(4-methylpyridin-2-yl)-1H-pyrazole-3-carboxylate

• MDL： MFCD30499441
• Inchi： 1S/C12H13N3O2/c1-3-17-12(16)10-5-7-15(14-10)11-8-9(2)4-6-13-11/h4-8H,3H2,1-2H3
• InChI Key： MLQZVZQBZQGPNZ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC(C)=C2)C=CC(C(OCC)=O)=N1

Additional information on ethyl 1-(4-methylpyridin-2-yl)-1H-pyrazole-3-carboxylate

Recent Advances in the Study of Ethyl 1-(4-methylpyridin-2-yl)-1H-pyrazole-3-carboxylate (CAS: 2060046-60-6)

Ethyl 1-(4-methylpyridin-2-yl)-1H-pyrazole-3-carboxylate (CAS: 2060046-60-6) is a pyrazole-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

The compound's structural features, including the pyrazole ring and the 4-methylpyridin-2-yl moiety, contribute to its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that ethyl 1-(4-methylpyridin-2-yl)-1H-pyrazole-3-carboxylate exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions between the compound and the COX-2 active site, providing valuable insights for the design of more potent anti-inflammatory agents.

In the realm of anticancer research, a recent investigation by a team at the University of Cambridge explored the compound's potential as a scaffold for developing kinase inhibitors. The researchers synthesized a series of derivatives and evaluated their efficacy against a panel of cancer cell lines. Preliminary results indicated that certain derivatives exhibited promising activity against breast and lung cancer cells, with IC50 values in the low micromolar range. These findings were presented at the 2024 American Association for Cancer Research (AACR) Annual Meeting and are currently under peer review for publication.

Another notable application of ethyl 1-(4-methylpyridin-2-yl)-1H-pyrazole-3-carboxylate is in the development of antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound, when combined with specific functional groups, showed enhanced activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for novel antibiotics.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of ethyl 1-(4-methylpyridin-2-yl)-1H-pyrazole-3-carboxylate. A 2023 patent application by a pharmaceutical company detailed an improved synthetic route that increases yield and reduces byproducts. This method involves a one-pot reaction between 4-methyl-2-hydrazinylpyridine and ethyl acetoacetate, followed by cyclization under mild conditions. The patent emphasizes the scalability of this process, making it suitable for industrial applications.

In conclusion, ethyl 1-(4-methylpyridin-2-yl)-1H-pyrazole-3-carboxylate (CAS: 2060046-60-6) represents a promising scaffold for the development of new therapeutic agents. Its diverse biological activities and synthetic versatility make it a valuable tool in medicinal chemistry. Future research should focus on further elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. The compound's continued study holds significant promise for addressing unmet medical needs in inflammation, oncology, and infectious diseases.